Cas no 135859-37-9 (1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-)

1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)- structure
135859-37-9 structure
Product Name:1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-
CAS No:135859-37-9
MF:C11H13F3O4S
MW:298.27873301506
CID:105600
PubChem ID:11066443
Update Time:2025-04-18

1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol,4,4,4-trifluoro-, 1-(4-methylbenzenesulfonate), (3R)-
    • (3R)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
    • [(3R)-4,4,4-trifluoro-3-hydroxybutyl] 4-methylbenzenesulfonate
    • AKOS015909175
    • SCHEMBL1553193
    • 135859-37-9
    • (3R)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzene-1-sulfonate
    • (R)-toluene-4-sulfonic acid 4,4,4-trifluoro-3-hydroxy-butyl ester
    • DTXSID30454017
    • (3R)-4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
    • Inchi: 1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m1/s1
    • InChI Key: OJNYFPDUUFJQBL-SNVBAGLBSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC[C@H](C(F)(F)F)O

Computed Properties

  • Exact Mass: 298.04869
  • Monoisotopic Mass: 298.04866455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 63.6
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